Cas no 893913-50-3 (2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 893913-50-3
• MF: C₂₀H₁₃ClF₃N₅OS
• MW: 463.86333155632
• CID: 6260045
• PubChem ID: 18561820
• Update Time: 2025-05-20

2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide
• AKOS024615572
• 2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide
• 2-((1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide
• 2-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• 893913-50-3
• F1874-0656

• Inchi： 1S/C20H13ClF3N5OS/c21-13-4-6-15(7-5-13)29-18-16(9-27-29)19(26-11-25-18)31-10-17(30)28-14-3-1-2-12(8-14)20(22,23)24/h1-9,11H,10H2,(H,28,30)
• InChI Key： GLVJJTQKQAKHTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2C(C=N1)=C(N=CN=2)SCC(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 463.0481434g/mol
• Monoisotopic Mass: 463.0481434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 98Ų

Additional information on 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide

Comprehensive Analysis of 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide (CAS No. 893913-50-3)

The compound 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide (CAS No. 893913-50-3) is a highly specialized pyrazolo[3,4-d]pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 4-chlorophenyl group and a trifluoromethylphenyl acetamide moiety, makes it a subject of interest for drug discovery and kinase inhibition studies. Researchers are increasingly exploring its applications in targeted therapies, particularly in oncology and inflammatory diseases, aligning with the growing demand for precision medicine solutions.

In recent years, the scientific community has shown heightened interest in small-molecule inhibitors like 893913-50-3, driven by advancements in computational chemistry and high-throughput screening. This compound’s sulfanylacetamide linkage and heterocyclic core contribute to its ability to modulate protein-protein interactions, a hot topic in drug design. Its bioavailability and metabolic stability are also under investigation, as these properties are critical for developing orally active therapeutics—a key focus area in modern pharmacology.

The rise of AI-driven drug discovery has further amplified the relevance of 893913-50-3. Machine learning models are being employed to predict its binding affinity for various kinase targets, such as JAK or BTK enzymes, which are frequently searched in academic and industrial databases. Additionally, its structure-activity relationship (SAR) is a recurring theme in medicinal chemistry forums, as researchers seek to optimize its pharmacophore for enhanced efficacy.

From a synthetic perspective, the preparation of 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide involves multi-step organic synthesis, often leveraging cross-coupling reactions and protecting group strategies. These methods are widely discussed in peer-reviewed journals, reflecting the compound’s complexity and the need for scalable production techniques. Environmental considerations, such as green chemistry principles, are also being integrated into its synthesis to meet sustainability benchmarks.

In conclusion, CAS No. 893913-50-3 represents a promising candidate for advancing therapeutic innovation. Its intersection with trending topics like personalized medicine, kinase profiling, and AI-augmented research ensures its continued relevance in scientific discourse. Future studies may explore its polypharmacology or repurposing potential, addressing unmet needs in global healthcare.